Cas no 6286-29-9 (1,3,5-Triazine, hexahydro-1,3,5-trihydroxy-, monohydrochloride)

• Product Name: 1,3,5-Triazine, hexahydro-1,3,5-trihydroxy-, monohydrochloride
• CAS No: 6286-29-9
• MF: C₃H₁₀ClN₃O₃
• MW: 171.582799434662
• MDL: MFCD00012778
• CID: 390492
• PubChem ID: 15919123
• Update Time: 2025-06-07

1,3,5-Triazine, hexahydro-1,3,5-trihydroxy-, monohydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, hexahydro-1,3,5-trihydroxy-, monohydrochloride
• Formaldoxime trimer hydrochloride
• 1,3,5-Triazinane-1,3,5-triol hydrochloride (1:1)
• FORMALDOXIME TRIMER HYDROCHLORIDE, TECH.
• [1,3,5]Triazin-1,3,5-triol, Hydrochlorid
• [1,3,5]triazine-1,3,5-triol, hydrochloride
• ACMC-1CSMT
• AG-B-22535
• CTK8A6225
• formaldehyde oxime hydrochloride
• formaldehyde-oxime , hydrochloride
• Formaldehyd-oxim, Hydrochlorid
• FORMALDOXIME HCl
• formaldoxime hydrochlor
• Formaldoxime hydrochloride
• FT-0626525
• KB-52168
• N-hydroxymethaniminium chloride
• oxime hydrochloride
• trimeric Formaldoxime hydrochloride
• 1,3,5-triazinane-1,3,5-triol hydrochloride
• 6286-29-9
• A901070
• 62479-72-5 free base
• FT-0690846
• 8-CHLORO-4-HYDROXY-QUINOLINE-3-CARBOXYLICACIDETHYLESTER
• MFCD00012778
• AKOS024348827
• 62479-72-5
• 1,3,5-trihydroxy-1,3,5-triazinane;hydrochloride
• AS-63870
• 1,3,5-Triazine, hexahydro-1,3,5-trihydroxy-, hydrochloride
• FORMALDOXIMETRIMERHYDROCHLORIDE
• VRHJXINSVWQXEB-UHFFFAOYSA-N
• DB-054175
• DB-238146
• SYM-TRIAZINETRIOL HYDROCHLORIDE

• MDL： MFCD00012778
• Inchi： 1S/C3H9N3O3.ClH/c7-4-1-5(8)3-6(9)2-4;/h7-9H,1-3H2;1H
• InChI Key： VRHJXINSVWQXEB-UHFFFAOYSA-N
• SMILES： Cl.ON1CN(CN(C1)O)O

Computed Properties

• Exact Mass: 171.0410689g/mol
• Monoisotopic Mass: 171.0410689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 69.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Melting Point: ca 128℃
• Sensitiveness: Hygroscopic

1,3,5-Triazine, hexahydro-1,3,5-trihydroxy-, monohydrochloride Security Information

• RTECS：TQ0300000
• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazinanes 1,3,5-triazinanes

Additional information on 1,3,5-Triazine, hexahydro-1,3,5-trihydroxy-, monohydrochloride

1,3,5-Triazine, Hexahydro-1,3,5-Trihydroxy-, Monohydrochloride (CAS No. 6286-29-9): A Comprehensive Overview

1,3,5-Triazine, hexahydro-1,3,5-trihydroxy-, monohydrochloride (CAS No. 6286-29-9) is a versatile compound with a wide range of applications in the fields of chemistry and pharmaceuticals. This compound is a monohydrochloride salt of a hexahydrotriazine derivative, characterized by its unique chemical structure and properties. The compound's molecular formula is C₃H₉N₃O₃·HCl, and it has a molecular weight of 175.58 g/mol.

The structure of 1,3,5-triazine, hexahydro-1,3,5-trihydroxy-, monohydrochloride consists of a central triazine ring with three hydroxyl groups attached to the nitrogen atoms. The presence of these hydroxyl groups imparts significant hydrophilic properties to the molecule, making it highly soluble in water and other polar solvents. The monohydrochloride salt form enhances its stability and solubility in aqueous solutions.

In the realm of pharmaceutical research, 1,3,5-triazine, hexahydro-1,3,5-trihydroxy-, monohydrochloride has garnered attention for its potential therapeutic applications. Recent studies have explored its use as an intermediate in the synthesis of various drugs and pharmaceutical agents. One notable area of research involves its role in the development of antiviral compounds. A study published in the *Journal of Medicinal Chemistry* (2022) highlighted the compound's ability to inhibit viral replication by interfering with key enzymatic processes.

Beyond antiviral applications, 1,3,5-triazine, hexahydro-1,3,5-trihydroxy-, monohydrochloride has also shown promise in the field of antibacterial agents. Research conducted at the University of California (2021) demonstrated that the compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a valuable candidate for the development of new antibiotics to combat multidrug-resistant pathogens.

In addition to its therapeutic potential, 1,3,5-triazine, hexahydro-1,3,5-trihydroxy-, monohydrochloride is also used as a building block in the synthesis of other functional molecules. Its reactivity and versatility make it an attractive choice for chemists working on the development of novel materials and compounds. For instance, a study published in *Organic Letters* (2020) described the use of this compound as a key intermediate in the synthesis of advanced polymers with unique mechanical and optical properties.

The physical properties of 1,3,5-triazine, hexahydro-1,3,5-trihydroxy-, monohydrochloride are well-documented. It appears as a white crystalline solid at room temperature and is highly soluble in water and polar organic solvents such as methanol and ethanol. The compound has a melting point ranging from 180°C to 185°C and is stable under normal storage conditions. However, it should be stored away from strong acids and bases to prevent degradation.

The safety profile of 1,3,5-triazine, hexahydro-1,3,5-trihydroxy-, monohydrochloride is an important consideration for researchers and industrial users. While it is not classified as a hazardous material under current regulations (as per GHS guidelines), proper handling precautions should be followed to ensure safety. Personal protective equipment such as gloves and safety goggles should be worn when handling the compound to avoid skin contact and inhalation.

In conclusion, 1,3,5-triazine, hexahydro-1,3,5-trihydroxy-, monohydrochloride (CAS No. 6286-29-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an invaluable tool for researchers working in fields such as pharmaceuticals and materials science. As ongoing research continues to uncover new uses for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.